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Compound of Interest

Compound Name: BAY-1816032

Cat. No.: B605927

Audience: Researchers, scientists, and drug development professionals.

Introduction: BAY-1816032 is a highly potent and selective, orally bioavailable inhibitor of the
mitotic checkpoint serine/threonine-protein kinase BUB1.[1][2] With an ICso value as low as 0.7
nM for BUB1 kinase, it is a valuable tool for studying the cell cycle, spindle assembly
checkpoint, and for sensitizing tumor cells to other therapeutic agents like taxanes.[2][3][4]
Proper preparation and storage of a stock solution are critical for ensuring the compound's
stability and obtaining reproducible experimental results. This document provides a detailed
protocol for preparing a stock solution of BAY-1816032 for in vitro research applications.

Physicochemical Properties

A summary of the key properties of BAY-1816032 is essential for accurate stock solution
preparation.

Property Value Reference
Molecular Formula C27H24F2N604 [11[31[5]
Molecular Weight 534.51 g/mol [11[31[6]
Appearance Solid powder [71[8]

Solubility Data
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BAY-1816032 exhibits poor solubility in aqueous solutions but is soluble in several organic
solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-
concentration stock solutions.[1] It is crucial to use fresh, anhydrous DMSO, as absorbed
moisture can reduce the compound's solubility.[6]

Maximum Maximum
Solvent Concentration Concentration Notes Reference
(mg/mL) (mM)
May require
DMSO 10 - 50 mg/mL ~18.7 - 93.5 mM Warfmm_g o [516117119]
sonication to
dissolve.
DMF 14 mg/mL ~26.2 mM - 9]
Not
recommended
Ethanol Slightly Soluble - for high- 9]
concentration
stock.
Essentially
PBS (pH 7.2) 0.20 mg/mL ~0.37 mM insoluble for [9]
stock
preparation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the most common method for preparing a high-concentration stock
solution for use in cell-based assays and other in vitro experiments.

Materials:

 BAY-1816032 powder
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e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile, conical-bottom microcentrifuge tubes or cryovials
» Vortex mixer

» Pipettors and sterile tips

o (Optional) Sonicator water bath

Workflow for Stock Solution Preparation:
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Caption: Workflow for preparing and storing BAY-1816032 stock solution.
Procedure:

o Safety First: Perform all steps in a fume hood while wearing appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves.

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of BAY-
1816032 and volume of DMSO. The formula is: Mass (mg) = Desired Volume (mL) x 10 mM
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x 0.53451 (mg/pumol)

o Example Calculations for a 10 mM Stock:

Desired Final Volume Mass of BAY-1816032 to Weigh
1mL 5.35mg
5 mL 26.73 mg

e Weighing: Carefully weigh the calculated amount of BAY-1816032 powder and transfer it into
a sterile microcentrifuge tube.

e Dissolution: Add the corresponding volume of anhydrous DMSO to the tube. Secure the cap
and vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.
[10] If necessary, briefly warm the tube to 37°C or place it in a sonicator bath to aid
dissolution.[7] Visually inspect the solution against a light source to ensure no particulates
remain.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials or
microcentrifuge tubes.[2][3]

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10
mM), solvent (DMSO), and preparation date. Store the aliquots under the appropriate
conditions as outlined below.

Protocol 2: Storage and Handling

Proper storage is crucial for maintaining the stability and activity of the BAY-1816032 stock
solution.

Storage Conditions:
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Recommended
Form Temperature . Reference
Duration
Powder -20°C Up to 3 years [31[6]
Stock Solution in 20°C U to 1 o171
-20° 0 1 year
DMSO P Y
Stock Solution in
-80°C Up to 2 years [21[7]

DMSO

o Short-term storage: For use within a week, aliquots may be kept at 4°C.[3]

o Freeze-Thaw Cycles: Minimize freeze-thaw cycles. It is recommended to discard any aliquot

that has been thawed more than twice.[8]

Handling for Experiments:

 When ready to use, remove a single aliquot from the freezer and allow it to thaw completely

at room temperature.

 Briefly vortex the thawed solution to ensure homogeneity before making further dilutions.

 Dilute the stock solution into your aqueous culture medium or experimental buffer

immediately before use.

e Important: The final concentration of DMSO in cell-based assays should typically not exceed

0.1% to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.[3]

Signaling Pathway Context

BAY-1816032 primarily targets BUB1 kinase, a key regulator of the Spindle Assembly

Checkpoint (SAC). Inhibition of BUBL1 disrupts proper chromosome alignment and segregation

during mitosis.
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Caption: BAY-1816032 inhibits BUB1 kinase, disrupting a key step in the SAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1816032 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605927#how-to-prepare-a-stock-solution-of-bay-

1816032]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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